8-(trifluoroacetyl)-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C9H12F3NO3/c10-9(11,12)7(14)13-3-1-8(2-4-13)15-5-6-16-8/h1-6H2
• InChI Key: SKSBHOIXIPFHKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)C(F)(F)F
• Molecular Formula: C9H12F3NO3
• DSSTOX Substance ID: DTXSID601182722
• Molecular Weight: 239.19 g/mol
• CAS RN: 176910-36-4

Description

Synthesis Analysis

The synthesis of similar spirolinked compounds involves innovative approaches to construct the spirocyclic framework. A notable method includes the reaction of 4-methyl-1-oxa-4-azaspiro[4.5]decane with propylene oxide, highlighting the strategies to achieve complex spirostructures (B. F. Kukharev, 1995). Similarly, the synthesis of 8-oxa-2-azaspiro[4.5]decane from readily available reagents underscores the accessibility of spirocyclic compounds (V. A. Ogurtsov & O. Rakitin, 2020).

Molecular Structure Analysis

Studies on the molecular structure of related compounds reveal insights into their conformation and stereochemistry. For instance, the crystal structure analysis of 4-(dichloroacetyl)-1-oxa-4-azaspiro[4.5]decane provides valuable information on the spatial arrangement and conformational stability of spirocyclic compounds (W. Wen, 2002).

Chemical Reactions and Properties

Spirocyclic compounds exhibit unique reactivity patterns due to their strained cyclic structures. The electrophilic ipso-halocyclization of N-arylpropynamides with polyfluoroalkyl alcohols to synthesize 8-(polyfluoroalkoxy)-1-azaspiro[4.5]deca-3,6,9-trien-2-ones demonstrates the potential for functionalization and diversification of spirostructures (Zhiqiang Wang et al., 2009).

Physical Properties Analysis

The growth and characterization of 8-(4'-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA) crystals for nonlinear optical applications illustrate the importance of understanding the physical properties of spirocyclic compounds. The study detailed the optimization of crystal growth conditions and the evaluation of optical properties (K. Kagawa et al., 1994).

Mechanism of Action

Target of Action

The primary target of 8-(trifluoroacetyl)-1,4-dioxa-8-azaspiro[4.5]decane is the delta opioid receptor . Delta opioid receptors are a clinical target for various neurological disorders, including migraine and chronic pain . They are also involved in the regulation of mood and anxiety .

Mode of Action

The compound interacts with its targets by binding to the orthosteric site of the delta opioid receptor . This binding triggers a series of biochemical reactions that result in the modulation of the receptor’s activity .

Biochemical Pathways

The compound’s interaction with the delta opioid receptor affects the necroptosis signaling pathway . Necroptosis is a type of programmed cell death that is involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its modulation of the delta opioid receptor and the necroptosis signaling pathway . By inhibiting necroptosis, the compound could potentially alleviate symptoms associated with various pathophysiological disorders .

Safety and Hazards

The safety and hazards of “8-(trifluoroacetyl)-1,4-dioxa-8-azaspiro[4.5]decane” would likely depend on its specific structure and how it is handled.

Future Directions

The future directions of research on “8-(trifluoroacetyl)-1,4-dioxa-8-azaspiro[4.5]decane” would likely depend on its potential applications and the results of initial studies.